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Compound of Interest

Compound Name: HTBA

Cat. No.: B1663327

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 3-Hydroxy-
2,4,6-triiodobenzoic acid (CAS: 53279-72-4). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the compound for research and development

purposes.

Product Information and Physical Properties

3-Hydroxy-2,4,6-triiodobenzoic acid is a halogenated benzoic acid derivative. Its physical and
chemical properties are summarized below.
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Property Value Reference
Molecular Formula C7H3l30s3 [1112]
Molecular Weight 515.81 g/mol [1][2]

Off-white to yellow or light
Appearance ) [3114]
brown solid/powder

Melting Point 211-215°C [5]
pKa 1.22 + 0.10 (Predicted) [5]
Boiling Point 389.2 £ 42.0 °C (Predicted) [5]
Density 3.095 £ 0.06 g/cm? (Predicted) [5]

Hazard Identification and Safety Precautions

3-Hydroxy-2,4,6-triiodobenzoic acid is classified as a hazardous substance. The primary
hazards are summarized in the table below, along with recommended personal protective
equipment (PPE).
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Recommended Personal

Hazard Classification GHS Hazard Statement Protective Equipment
(PPE)
Acute Toxicity (Oral), Category ) )
4 H302: Harmful if swallowed Standard laboratory attire.
) o o Chemical-resistant gloves
Skin Irritation, Category 2 H315: Causes skin irritation o
(e.g., nitrile), lab coat.
Safety glasses with side
) ) shields or chemical goggles. A
Serious Eye Damage, H318: Causes serious eye )
face shield may be necessary
Category 1 damage ) ) S
for operations with a high risk
of splashing.[6]
Use in a well-ventilated area or
Specific Target Organ Toxicity a chemical fume hood. For
— Single Exposure H335: May cause respiratory operations that may generate
(Respiratory Tract Irritation), irritation dust, a particulate filter
Category 3 respirator (EN 143) is

recommended.[6]

Safety Summary:

Harmful if swallowed.[1][3][6]

Causes skin irritation.[1][3][6]

Causes serious eye damage.[3][6]

May cause respiratory irritation.[3][6]

Handling and Storage Protocols

This protocol outlines the standard procedure for handling 3-Hydroxy-2,4,6-triiodobenzoic acid
in a laboratory setting.

Materials:
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o 3-Hydroxy-2,4,6-triiodobenzoic acid solid

o Appropriate PPE (see table above)

e Chemical fume hood or well-ventilated area

e Spatula, weighing paper/boat

e Analytical balance

o Appropriate solvent and glassware for the intended experiment
Procedure:

o Preparation: Before handling the compound, ensure the work area (preferably a chemical
fume hood) is clean and uncluttered. Put on all required personal protective equipment,
including a lab coat, safety goggles, and chemical-resistant gloves.[3][6]

e Weighing: To minimize dust generation, carefully weigh the desired amount of the solid
compound using a spatula and a weighing boat on an analytical balance within the fume
hood. Avoid creating dust clouds.[6]

» Dissolution (if applicable): If preparing a solution, add the weighed solid to the appropriate
glassware containing the desired solvent. Cap the container and mix by swirling or using a
magnetic stirrer until the solid is fully dissolved.

» Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.[6][7] Remove and properly dispose of or decontaminate
PPE as per institutional guidelines.[3]

Proper storage is essential to maintain the stability and integrity of 3-Hydroxy-2,4,6-
triiodobenzoic acid.

Storage Conditions:
o Temperature: Store at room temperature.[5]

o Atmosphere: Store in an inert atmosphere if possible.[5]
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o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][6][8]

e Light: The compound is light-sensitive; therefore, store it in a dark place, away from direct
light.[5]

e Incompatibilities: Keep away from food, drink, and animal feedingstuffs.[6]

Storage Parameter Recommendation
Temperature Room temperature
Light Keep in a dark place
Inert atmosphere, tightly closed container in a
Atmosphere ]
dry, well-ventilated area
Incompatibilities Keep away from foodstuffs

Emergency Procedures

In the event of exposure or a spill, follow these emergency protocols immediately.
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Incident First Aid / Spill Response Protocol

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at
Eye Contact ) . i

least 15 minutes, holding the eyelids apart.

Immediately call a POISON CENTER or doctor.
[31[6]

Remove contaminated clothing. Rinse skin with
Skin Contact plenty of water or shower. If skin irritation

persists, seek medical attention.[3][6][7]

Move the person to fresh air. If breathing is
Inhalation difficult or stopped, provide artificial respiration

and seek immediate medical assistance.[3][7]

Rinse the mouth with water (only if the person is
conscious). Do NOT induce vomiting. Call a
POISON CENTER or doctor if you feel unwell.

[6]7]

Ingestion

For non-emergency personnel, evacuate the
area. For emergency responders, wear
appropriate PPE, including respiratory

. protection.[6] Avoid dust formation.[3] Sweep up

Accidental Release ) ) o )

the spilled solid and place it in a suitable, closed
container for disposal.[3] Ventilate the affected
area.[6] Prevent the substance from entering

drains, surface water, and groundwater.[6]

Experimental Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for handling and responding to incidents
involving 3-Hydroxy-2,4,6-triiodobenzoic acid.
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Safe Handling Workflow for 3-Hydroxy-2,4,6-triiodobenzoic Acid

Preparation

Prepare work area (fume hood)

'

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling

Weigh compound carefully
to avoid dust

'

Transfer and dissolve
in solvent (if applicable)

Post-Handling

Decontaminate surfaces
and equipment

'

Wash hands thoroughly

'

Dispose/decontaminate PPE

Click to download full resolution via product page

Caption: Safe Handling Workflow Diagram.
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Emergency Response for 3-Hydroxy-2,4,6-triiodobenzoic Acid

Exposure or Spill Event

Personnel Exposure

Accidental Spill
Y

Inhalation

Eye Contact Skin Contact

-

Rinse skin with water Move to fresh air Rinse mouth (conscious victim)

Ingestion Evacuate & Secure Area

Response Actions
? l \4

Contain & collect spill
wearing appropriate PPE

Rinse eyes for 15 min

if irritation persists

Seek Immediate
Medical Attention

)4

Click to download full resolution via product page

Caption: Emergency Response Flowchart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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